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Compound of Interest

Compound Name: N-hexadecylaniline

Cat. No.: B6355271 Get Quote

An In-depth Technical Guide for Researchers and Material Scientists

N-hexadecylaniline, a substituted aniline featuring a long C16 alkyl chain, is emerging as a

highly versatile molecule in material science. Its unique amphiphilic nature, combining a

hydrophilic aniline head with a hydrophobic hexadecyl tail, unlocks a wide array of potential

applications, ranging from self-assembling liquid crystals and processable conductive polymers

to effective corrosion inhibitors and building blocks for nanomaterials. This technical guide

provides a comprehensive overview of the material science applications of N-
hexadecylaniline, complete with experimental protocols and quantitative data to facilitate

further research and development in this exciting field.

Physicochemical Properties of N-Hexadecylaniline
N-hexadecylaniline is a waxy solid at room temperature with a melting point in the range of

53-56 °C.[1] Its long alkyl chain renders it highly soluble in nonpolar organic solvents, while the

aniline moiety provides a site for chemical reactions and interactions with polar surfaces.
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Property Value Reference

Molecular Formula C₂₂H₃₉N [1]

Molecular Weight 317.55 g/mol [2]

Melting Point 53-56 °C [1]

Boiling Point 254-255 °C (at 15 mmHg) [1]

Appearance
Colorless to pale yellow liquid

or solid
[1]

Synthesis of N-Hexadecylaniline
N-hexadecylaniline is typically synthesized via a nucleophilic substitution reaction between

aniline and a 16-carbon alkyl halide, such as 1-bromohexadecane. The reaction is generally

carried out in the presence of a base to neutralize the hydrohalic acid byproduct.
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Polymer Synthesis

Film Fabrication

N-Hexadecylaniline

Chemical Polymerization

Oxidizing Agent
(e.g., (NH₄)₂S₂O₈)

Acidic Medium
(e.g., HCl)

Poly(N-hexadecylaniline)

Organic Solvent
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Dissolution

Solution Casting or
Spin Coating

Conductive Polymer Film
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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